Cas no 7307-03-1 (5-Hydroxy-4-hexen-3-one)

• Product name: 5-Hydroxy-4-hexen-3-one
• CAS No: 7307-03-1
• MF: C₇H₁₂O₂
• MW: 128.1690
• MDL: MFCD00511093
• CID: 977770
• PubChem ID: 329776822

5-Hydroxy-4-hexen-3-one Chemical and Physical Properties

Names and Identifiers

• 5-Methylhexane-2,4-dione
• 5-HYDROXY-4-HEXEN-3-ONE,
• 5-Methyl-2,4-hexanedione
• 5-methyl-2,4-hexadione
• 5-methyl-2,4-hexanedione(SALTDATA: FREE)
• 5-Methyl-hexan-2,4-dion
• 5-methyl-hexane-2,4-dione
• 5-Methylhexane-2,4-dione,keto form
• isobutyrylacetone
• 2-Methyl-3,5-hexanedione
• NSC 128130
• NSC 78668
• 5-Methyl-2,4-hexanedione (enol)
• 2,4-Hexanedione, 5-methyl-
• KHZGUWAFFHXZLC-UHFFFAOYSA-N
• 5-Methylhexane-2,4-dione, keto form
• 5-Methyl-2,4-hexanedione #
• NSC128130
• 5-Methyl-2,4-hexanedione, AldrichCPR
• SY021087
• R3332
• 5-Hydroxy-4-hexen-3-one

• MDL： MFCD00511093
• Inchi： 1S/C7H12O2/c1-5(2)7(9)4-6(3)8/h5H,4H2,1-3H3
• InChI Key： KHZGUWAFFHXZLC-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])C(C([H])([H])[H])=O)C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 114.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 125
• Topological Polar Surface Area: 34.1
• XLogP3: 0.8

Experimental Properties

• Density: 0.924
• Boiling Point: 176 ºC
• Flash Point: 60 ºC
• Refractive Index: 1.453
• PSA: 37.30000
• LogP: 1.42730

5-Hydroxy-4-hexen-3-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

5-Hydroxy-4-hexen-3-one Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds